Cas no 1351621-39-0 (1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea
• CAS No: 1351621-39-0
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 6510449
• Update Time: 2025-07-02

1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea
• 1-(2-hydroxy-2-naphthalen-1-ylethyl)-3-(thiophen-2-ylmethyl)urea

• Inchi： 1S/C18H18N2O2S/c21-17(12-20-18(22)19-11-14-7-4-10-23-14)16-9-3-6-13-5-1-2-8-15(13)16/h1-10,17,21H,11-12H2,(H2,19,20,22)
• InChI Key： CKOGBENNXYSGCZ-UHFFFAOYSA-N
• SMILES： N(CC(O)C1=C2C(C=CC=C2)=CC=C1)C(NCC1SC=CC=1)=O

Additional information on 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea

Introduction to 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea (CAS No. 1351621-39-0)

1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1351621-39-0, represents a promising candidate for further exploration in drug discovery and therapeutic applications. Its molecular structure, characterized by a combination of hydroxyl, naphthalene, and thiophene moieties, suggests potential interactions with biological targets that could be exploited for therapeutic benefits.

The structural composition of 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea encompasses several key functional groups that contribute to its unique chemical properties. The presence of a hydroxyl group (-OH) at the 2-position of the ethyl chain enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the naphthalene ring, a well-known aromatic system, introduces rigidity and specific electronic characteristics to the molecule. The thiophene ring further diversifies its structural framework, providing potential sites for hydrogen bonding and other non-covalent interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate both hydroxyl and urea functionalities due to their ability to modulate enzyme activity and receptor binding. The urea moiety in 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)methylurea serves as a critical pharmacophore, enabling interactions with proteins and enzymes through hydrogen bonding. This feature has been extensively studied in the context of kinase inhibitors, where urea-based compounds have shown remarkable efficacy in disrupting aberrant signaling pathways associated with various diseases.

One of the most compelling aspects of 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yli)methylurea is its potential as a scaffold for drug design. The combination of naphthalene and thiophene rings provides a platform for fine-tuning electronic properties, which can be crucial for optimizing binding affinity and selectivity. Researchers have leveraged these structural features to develop novel compounds with enhanced pharmacological profiles. For instance, derivatives of this molecule have been explored as inhibitors of cyclin-dependent kinases (CDKs), which play a pivotal role in cell cycle regulation and are frequently dysregulated in cancer.

The hydroxyl group at the 2-position also contributes to the compound's versatility, allowing for further derivatization through etherification or esterification reactions. These modifications can alter solubility, metabolic stability, and bioavailability, making it an attractive candidate for preclinical development. Moreover, the presence of both naphthalene and thiophene moieties suggests potential applications in photodynamic therapy or other light-responsive therapeutic strategies, where these aromatic systems can act as photosensitizers.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-2-hydroxy-2-(naphthalen-l)-yl)ethyl--(thiophen-Z)-yli)methylurea (CAS No. 1351621 39 0) for biological activity. Molecular docking studies have identified specific binding pockets on target proteins where this molecule could potentially exert its effects. For example, simulations have suggested that it may interact with ATP-binding sites on kinases, thereby inhibiting their activity. These insights have guided synthetic efforts toward optimizing potency and selectivity.

In addition to its kinase inhibition potential, 1--Z-hydroxy--Z--(naphthalen-l)--yI)ethyI--3--(thiophen-Z)--yI)methylurea (CAS No. 1351621 39 0) has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-a and IL-lB. This makes it a promising candidate for developing treatments for chronic inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 1--Z-hydroxy--Z--(naphthalen-l)--yI)ethyI--3--(thiophen-Z)--yI)methylurea (CAS No. 1351621 39 0) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions between hydroxynaphthalenes and thiophene derivatives followed by urea formation via carbodiimide intermediates. Advances in catalytic methods have improved the efficiency of these reactions, making large-scale synthesis more feasible.

The pharmacokinetic profile of 1--Z-hydroxy--Z--(naphthalen-l)--yI)ethyI--3--(thiophen-Z)--yI)methylurea (CAS No. 1351621 39 0) is another critical aspect that has been thoroughly evaluated during preclinical studies. Initial data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. However further optimization may be necessary to enhance bioavailability or prolong systemic exposure depending on the intended therapeutic use.

Future directions in research on l-Z-hydroxy-l-(naphthalen-l)--yI)ethyI---(thiophen-Z)-yI)methylurea (CAS No. 1351621 39 0) include exploring its potential as an anticancer agent through targeted therapy approaches such as photodynamic therapy or immunotherapy modulation It also holds promise as a tool compound for studying enzyme mechanisms particularly those involving metalloproteinases which are implicated in various pathological conditions including cancer progression